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Compound of Interest

Compound Name: 4-Isopropylphenol

Cat. No.: B134273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Isopropylphenol, a significant

organic compound with applications in various chemical syntheses. This document details its

molecular structure, physicochemical properties, and a complete experimental protocol for its

synthesis via Friedel-Crafts alkylation.

Molecular Structure and Identification
4-Isopropylphenol, also known as p-cumenol, is an aromatic organic compound. Its structure

consists of a phenol ring substituted with an isopropyl group at the para (4) position. The

presence of the hydroxyl (-OH) group on the aromatic ring classifies it as a phenol, imparting it

with weakly acidic properties.

The molecular formula for 4-Isopropylphenol is C₉H₁₂O.[1] Its structure is confirmed through

various spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Infrared

(IR) spectroscopy, as well as Mass Spectrometry (MS).
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Identifier Value

IUPAC Name 4-(Propan-2-yl)phenol[2]

CAS Number 99-89-8[2]

Molecular Weight 136.19 g/mol [3]

Molecular Formula C₉H₁₂O[1]

Appearance White solid[2]

Melting Point 62 °C[2]

Boiling Point 230 °C[2]

SMILES CC(C)C1=CC=C(C=C1)O[2]

InChI
InChI=1S/C9H12O/c1-7(2)8-3-5-9(10)6-4-8/h3-

7,10H,1-2H3[2]

Spectroscopic Data for Structural Elucidation
The structural characterization of 4-Isopropylphenol is accomplished through a combination of

spectroscopic techniques. Below is a summary of typical data obtained from these analyses.
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Technique Data

¹H NMR

Spectral data reveals characteristic peaks for

the aromatic protons, the methine proton of the

isopropyl group, and the methyl protons.

¹³C NMR

The carbon spectrum shows distinct signals for

the aromatic carbons, including the carbon

bearing the hydroxyl group and the isopropyl

substituent, as well as the carbons of the

isopropyl group itself.

IR Spectroscopy

The IR spectrum exhibits a broad absorption

band characteristic of the phenolic -OH

stretching, along with peaks corresponding to C-

H aromatic and aliphatic stretching, and C=C

aromatic ring vibrations.

Mass Spectrometry

The mass spectrum typically shows a molecular

ion peak corresponding to the molecular weight

of the compound.

Synthesis of 4-Isopropylphenol via Friedel-Crafts
Alkylation
4-Isopropylphenol is commonly synthesized through the Friedel-Crafts alkylation of phenol

with propene.[2] This electrophilic aromatic substitution reaction is typically catalyzed by a

Lewis acid, such as aluminum chloride (AlCl₃), or a strong Brønsted acid.[4][5] The reaction

proceeds through the formation of an isopropyl carbocation from propene, which then attacks

the electron-rich phenol ring. The hydroxyl group of phenol is an ortho-, para-director, leading

to the formation of both 2-isopropylphenol and 4-isopropylphenol. The para isomer is

generally the major product due to steric hindrance at the ortho position.

Experimental Protocol: Synthesis of 4-Isopropylphenol
This protocol describes a general laboratory procedure for the synthesis of 4-Isopropylphenol.

Materials:
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Phenol

Propene (gas or liquid)

Lewis acid catalyst (e.g., Aluminum chloride, AlCl₃)

Anhydrous solvent (e.g., carbon disulfide, nitrobenzene)

Hydrochloric acid (HCl), dilute solution

Sodium bicarbonate (NaHCO₃) solution, saturated

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Organic solvent for extraction (e.g., diethyl ether, dichloromethane)

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

reflux condenser, and a gas inlet tube, dissolve phenol in an appropriate anhydrous solvent.

Catalyst Addition: Carefully add the Lewis acid catalyst (e.g., AlCl₃) to the stirred solution.

The reaction is exothermic, so cooling in an ice bath may be necessary.

Alkylation: Bubble propene gas through the solution at a controlled rate. Alternatively, if using

liquid propene, add it dropwise. Maintain the reaction temperature as recommended by

specific literature procedures, often ranging from room temperature to slightly elevated

temperatures.

Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography

(TLC) or Gas Chromatography (GC).

Quenching: Once the reaction is complete, slowly and carefully pour the reaction mixture

over crushed ice and acidify with dilute hydrochloric acid to decompose the catalyst-phenol

complex.

Extraction: Transfer the mixture to a separatory funnel and extract the product into an

organic solvent (e.g., diethyl ether).
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Washing: Wash the organic layer successively with water, a saturated sodium bicarbonate

solution to remove any unreacted phenol, and finally with brine.

Drying: Dry the organic layer over an anhydrous drying agent like magnesium sulfate or

sodium sulfate.

Solvent Removal: Remove the solvent using a rotary evaporator.

Purification: Purify the crude product by fractional distillation under reduced pressure or by

column chromatography on silica gel to separate the 4-isopropylphenol from the ortho

isomer and any other byproducts.[3]

Characterization: Confirm the identity and purity of the synthesized 4-Isopropylphenol using

¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry, and compare the obtained data

with literature values.

Reaction Mechanism: Friedel-Crafts Alkylation of
Phenol
The following diagram illustrates the mechanism for the synthesis of 4-Isopropylphenol.

Step 1: Formation of the Electrophile

Step 2: Electrophilic Attack
Step 3: Deprotonation

H₂C=CH-CH₃

Propene
H₃C-C⁺H-CH₃

Isopropyl Carbocation
+ H⁺

PhenolH⁺

(from catalyst)

Resonance-stabilized
intermediate (arenium ion)

+ Isopropyl Carbocation

4-Isopropylphenol

- H⁺ (catalyst regeneration)

Click to download full resolution via product page

Caption: Synthesis of 4-Isopropylphenol via Friedel-Crafts alkylation of phenol with propene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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